Cas no 62399-92-2 (Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl-)

Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl- structure
62399-92-2 structure
Product name:Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl-
CAS No:62399-92-2
MF:C14H21N3O
MW:247.336043119431
CID:446224
PubChem ID:20394365

Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl-
    • N-(1-methylpyrazol-3-yl)-N-prop-2-enylcyclohexanecarboxamide
    • N-(1-Methyl-1H-pyrazol-3-yl)-N-(prop-2-en-1-yl)cyclohexanecarboxamide
    • DTXSID60606683
    • SCHEMBL11561019
    • 62399-92-2
    • Inchi: InChI=1S/C14H21N3O/c1-3-10-17(13-9-11-16(2)15-13)14(18)12-7-5-4-6-8-12/h3,9,11-12H,1,4-8,10H2,2H3
    • InChI Key: OTKNZSURSXEDPH-UHFFFAOYSA-N
    • SMILES: CN1C=CC(=N1)N(CC=C)C(=O)C2CCCCC2

Computed Properties

  • Exact Mass: 247.16863
  • Monoisotopic Mass: 247.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13

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